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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Sulfo-Cy7 carboxylic acid, a

near-infrared (NIR) fluorescent dye, for flow cytometry applications. This document details the

dye's properties, protocols for antibody conjugation and cell staining, and presents its

performance characteristics in a comparative format.

Introduction to Sulfo-Cy7
Sulfo-Cy7 is a water-soluble, near-infrared fluorescent dye that offers significant advantages for

multicolor flow cytometry.[1][2] Its emission in the far-red spectrum minimizes interference from

cellular autofluorescence, leading to an improved signal-to-noise ratio.[3] The carboxylic acid

functional group allows for covalent conjugation to primary amines on antibodies and other

proteins through the use of carbodiimide chemistry.[4] Key features of Sulfo-Cy7 include high

water solubility due to its sulfonate groups, good photostability, and a large Stokes shift.[1][2]

Key Properties and Characteristics
A summary of the key spectral and physical properties of Sulfo-Cy7 carboxylic acid is provided

below. These properties make it a valuable tool for identifying cell populations, particularly

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15552746#bc-rfq
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0017125_EDC_UG.pdf
https://www.echobiosystems.com/blog/general-protocol-for-coupling-biomolecules-to-carboxylate-particles-using-edcsulfo-nhs.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4684571/
https://www.thermofisher.com/jp/ja/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/carbodiimide-crosslinker-chemistry.html
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0017125_EDC_UG.pdf
https://www.echobiosystems.com/blog/general-protocol-for-coupling-biomolecules-to-carboxylate-particles-using-edcsulfo-nhs.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552746?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


those with low antigen expression.

Property Value Reference(s)

Excitation Maximum (λex) ~750 nm [1]

Emission Maximum (λem) ~773 nm [1]

Molar Extinction Coefficient (ε) ~240,600 cm⁻¹M⁻¹ [5]

Quantum Yield (Φ) ~0.24 [6]

Stokes Shift ~23 nm [1]

Solubility

High in water and polar

organic solvents like DMSO

and DMF.

[1]

Comparative Performance of Far-Red
Fluorochromes
The selection of an appropriate fluorochrome is critical for the success of multicolor flow

cytometry experiments. The following table provides a qualitative comparison of Sulfo-Cy7 with

other commonly used far-red fluorochromes. Brightness is a critical factor, and while direct

quantitative comparisons can vary based on the specific antibody and instrument settings,

general brightness rankings are provided based on available data. Tandem dyes like PE-Cy7

and APC-Cy7 are known for their brightness but can be susceptible to degradation.[7]
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Fluorochrome
Excitation
Laser

Relative
Brightness

Photostability Comments

Sulfo-Cy7
Red (e.g.,

633/640 nm)
Bright Good

High water

solubility, less

prone to

aggregation.

PE-Cy7

Yellow-Green

(561 nm) or Blue

(488 nm)

Very Bright Moderate

Tandem dye,

susceptible to

photo-induced

degradation and

compensation

issues.[7][8]

APC-Cy7
Red (633/640

nm)
Bright Moderate

Tandem dye, can

also exhibit

degradation and

compensation

challenges.[7][8]

Alexa Fluor 700
Red (633/640

nm)
Moderate Good

Stable and

reliable

performance in

multicolor

panels.

Experimental Protocols
Protocol 1: Covalent Conjugation of Sulfo-Cy7
Carboxylic Acid to an Antibody
This protocol describes the covalent conjugation of Sulfo-Cy7 carboxylic acid to primary amine

groups on an antibody using a two-step carbodiimide reaction involving 1-ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysulfosuccinimide (Sulfo-NHS). This

method activates the carboxylic acid group of the dye to form a more stable amine-reactive

ester, which then efficiently couples to the antibody.[9][10]
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Materials:

Antibody (1-2 mg/mL in an amine-free buffer, e.g., PBS)

Sulfo-Cy7 carboxylic acid

EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

Sulfo-NHS (N-hydroxysulfosuccinimide)

Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 6.0

Coupling Buffer: PBS (Phosphate-Buffered Saline), pH 7.2-7.5

Quenching Buffer: 1 M Tris-HCl, pH 8.5 or 1 M Glycine

Desalting column (e.g., Sephadex G-25)

Anhydrous DMSO or DMF

Procedure:

Antibody Preparation:

Ensure the antibody is in an amine-free buffer (e.g., PBS). If the buffer contains primary

amines (e.g., Tris or glycine), the antibody must be dialyzed against PBS.

Adjust the antibody concentration to 1-2 mg/mL.

Activation of Sulfo-Cy7 Carboxylic Acid:

Immediately before use, prepare a 10 mg/mL stock solution of Sulfo-Cy7 carboxylic acid in

anhydrous DMSO or DMF.

In a separate tube, add a 10 to 20-fold molar excess of Sulfo-Cy7 carboxylic acid to the

Activation Buffer.

Add a 1.5-fold molar excess of both EDC and Sulfo-NHS (relative to the dye) to the dye

solution.
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Incubate the mixture for 15-30 minutes at room temperature, protected from light, to form

the Sulfo-NHS ester.

Conjugation to the Antibody:

Add the activated Sulfo-Cy7 dye solution to the antibody solution.

Adjust the pH of the reaction mixture to 7.2-7.5 by adding Coupling Buffer if necessary.

Incubate for 2 hours at room temperature or overnight at 4°C with gentle stirring or

rotation, protected from light.

Quenching the Reaction:

Add Quenching Buffer to a final concentration of 50-100 mM to stop the reaction by

consuming any unreacted dye.

Incubate for 30 minutes at room temperature.

Purification of the Conjugate:

Separate the labeled antibody from unreacted dye and byproducts using a desalting

column equilibrated with PBS.

Collect the fractions containing the purified conjugate. The labeled antibody will elute first.

Characterization of the Conjugate:

Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at

280 nm (for the antibody) and ~750 nm (for Sulfo-Cy7).

Protocol 2: Immunofluorescent Staining of Cells for
Flow Cytometry
This protocol provides a general procedure for staining suspended cells with a Sulfo-Cy7

conjugated antibody for analysis by flow cytometry.

Materials:
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Single-cell suspension (e.g., PBMCs, cultured cells)

Sulfo-Cy7 conjugated primary antibody

Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

Fc Block (optional, to reduce non-specific binding)

Viability dye (optional)

FACS tubes

Procedure:

Cell Preparation:

Prepare a single-cell suspension at a concentration of 1 x 10⁶ cells/100 µL in ice-cold Flow

Cytometry Staining Buffer.

Wash the cells by centrifuging at 300-400 x g for 5 minutes at 4°C and resuspending in

fresh staining buffer.

Fc Receptor Blocking (Optional):

To prevent non-specific antibody binding, incubate the cells with an Fc blocking reagent for

10-15 minutes at 4°C.

Antibody Staining:

Add the predetermined optimal concentration of the Sulfo-Cy7 conjugated antibody to the

cell suspension.

Vortex gently and incubate for 20-30 minutes at 4°C in the dark.

Washing:

Add 2 mL of cold Flow Cytometry Staining Buffer to each tube and centrifuge at 300-400 x

g for 5 minutes at 4°C.
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Carefully decant the supernatant. Repeat the wash step twice.

Viability Staining (Optional):

If a viability dye is used, resuspend the cells in the appropriate buffer and add the viability

dye according to the manufacturer's instructions.

Final Resuspension and Data Acquisition:

Resuspend the final cell pellet in 300-500 µL of Flow Cytometry Staining Buffer.

Keep the samples on ice and protected from light until analysis.

Analyze the samples on a flow cytometer equipped with a red laser (e.g., 633 nm or 640

nm) and an appropriate emission filter for Sulfo-Cy7 (e.g., a 780/60 nm bandpass filter).
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Caption: Workflow for conjugating Sulfo-Cy7 carboxylic acid to an antibody.

Flow Cytometry Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15552746/docs#sulfo-cy7-carboxylic-acid-
application-notes-and-protocols-for-flow-cytometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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